Cas no 381721-56-8 (1-2-(1H-pyrazol-1-yl)ethylpiperazine)

1-2-(1H-pyrazol-1-yl)ethylpiperazine structure
381721-56-8 structure
Product Name:1-2-(1H-pyrazol-1-yl)ethylpiperazine
CAS No:381721-56-8
MF:C9H16N4
MW:180.250141143799
MDL:MFCD14678763
CID:923135
PubChem ID:22321757
Update Time:2025-04-19

1-2-(1H-pyrazol-1-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[2-(1H-pyrazol-1-yl)ethyl]- (9CI)
    • 1-(2-pyrazol-1-ylethyl)piperazine
    • 1-[2-(1H-PYRAZOL-1-YL)ETHYL]PIPERAZINE
    • CHEMBL4516656
    • SCHEMBL4841885
    • 381721-56-8
    • VU0494931-1
    • AKOS010753171
    • DTXSID20624742
    • EN300-70935
    • F2199-0003
    • 1-2-(1H-pyrazol-1-yl)ethylpiperazine
    • MDL: MFCD14678763
    • Inchi: 1S/C9H16N4/c1-2-11-13(5-1)9-8-12-6-3-10-4-7-12/h1-2,5,10H,3-4,6-9H2
    • InChI Key: ZPTBMAUXTXJLDH-UHFFFAOYSA-N
    • SMILES: N1(CCN2C=CC=N2)CCNCC1

Computed Properties

  • Exact Mass: 180.137496527g/mol
  • Monoisotopic Mass: 180.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 33.1Ų

1-2-(1H-pyrazol-1-yl)ethylpiperazine Pricemore >>

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